[(3aS*,9bS*)-7-methoxy-2-[(5-methyl-2-thienyl)methyl]-1,2,3,9b-tetrahydrochromeno[3,4-c]pyrrol-3a(4H)-yl]methanol

• IUPAC Name: [(3aS,9bS)-7-methoxy-2-[(5-methylthiophen-2-yl)methyl]-1,3,4,9b-tetrahydrochromeno[3,4-c]pyrrol-3a-yl]methanol
• InChI: InChI=1S/C19H23NO3S/c1-13-3-5-15(24-13)8-20-9-17-16-6-4-14(22-2)7-18(16)23-12-19(17,10-20)11-21/h3-7,17,21H,8-12H2,1-2H3/t17-,19-/m1/s1
• InChI Key: LMOMSHDAXPYZOG-IEBWSBKVSA-N
• Canonical SMILES: CC1=CC=C(S1)CN2CC3C4=C(C=C(C=C4)OC)OCC3(C2)CO
• Isomeric SMILES: CC1=CC=C(S1)CN2C[C@@H]3C4=C(C=C(C=C4)OC)OC[C@@]3(C2)CO
• Molecular Formula: C19H23NO3S
• Molecular Weight: 345.5 g/mol

Description

[(3aS*,9bS*)-7-methoxy-2-[(5-methyl-2-thienyl)methyl]-1,2,3,9b-tetrahydrochromeno[3,4-c]pyrrol-3a(4H)-yl]methanol is a useful research compound. Its molecular formula is C19H23NO3S and its molecular weight is 345.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 345.13986477 g/mol and the complexity rating of the compound is 450. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Utility in Medicinal and Agrochemical Compounds

The compound has been utilized in the synthesis of 5-methoxylated 3-pyrrolin-2-ones through the rearrangement of chlorinated pyrrolidin-2-ones. These derivatives are valuable for the preparation of compounds used in medicinal chemistry and agrochemicals. This process demonstrates the compound's potential as an intermediate in developing various pharmacologically relevant substances (Ghelfi et al., 2003).

Role in Polymer Solar Cell Efficiency Enhancement

A significant advancement in the field of polymer solar cells has been attributed to methanol treatment involving derivatives similar to the compound . This treatment enhances various properties like voltage, charge transport, and charge extraction, thus improving the overall efficiency of solar cells (Zhou et al., 2013).

Potential in Drug Discovery

Hexahydro-2H-thieno[2,3-c]pyrrole derivatives, closely related to the compound of interest, are proposed as low molecular weight polar scaffolds for compound library construction in drug discovery. These derivatives offer a versatile platform for synthesizing diverse molecular structures, potentially leading to new therapeutic agents (Yarmolchuk et al., 2011).

Catalytic Hydrogenation Applications

Studies have shown that derivatives similar to this compound can undergo catalytic hydrogenation, leading to the production of various functional molecules. This process is critical in synthesizing intermediates for further chemical transformations, showcasing the compound's versatility in organic synthesis (Sukhorukov et al., 2008).